Cas no 96896-09-2 (Hexahydrocyclopenta[c]pyrrol-5(1H)-one)
96896-09-2 structure
Product Name:Hexahydrocyclopenta[c]pyrrol-5(1H)-one
CAS No:96896-09-2
MF:C7H11NO
MW:125.168341875076
MDL:MFCD19227730
CID:61871
PubChem ID:55299597
Update Time:2025-04-18
Hexahydrocyclopenta[c]pyrrol-5(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Hexahydrocyclopenta[c]pyrrol-5(1H)-one
- 2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
- cyclopenta[c]pyrrol-5(1H)-one
- cis-Hexahydro-cyclopenta[c]pyrrol-5-one
- SCHEMBL5940253
- CS-0053380
- EN300-7019033
- XRSFPEFHACEZSM-OLQVQODUSA-N
- 96896-09-2
- cis-Hexahydro-cyclopenta[c]pyrrol-5(1H)-one
- (3aR,6aS)-Hexahydrocyclopenta[c]pyrrol-5(1H)-one
- cis-Hexahydrocyclopenta[c]pyrrol-5(1H)-one
- AKOS006378179
- Cyclopenta[c]pyrrol-5(1H)-one, hexahydro-, cis-
- (3aR,6aS)-rel-octahydrocyclopenta[c]pyrrol-5-one
- (3aR,6aS)-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
- (3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-one
- (3AR,6AS)-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROL-5-ONE
-
- MDL: MFCD19227730
- Inchi: 1S/C7H11NO/c9-7-1-5-3-8-4-6(5)2-7/h5-6,8H,1-4H2/t5-,6+
- InChI Key: XRSFPEFHACEZSM-OLQVQODUSA-N
- SMILES: O=C1C[C@@H]2CNC[C@@H]2C1
Computed Properties
- Exact Mass: 123.06800
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 0.57790
Hexahydrocyclopenta[c]pyrrol-5(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198988-1g |
(3AR,6aS)-Octahydrocyclopenta[c]pyrrole |
96896-09-2 | 95% | 1g |
$916 | 2021-06-09 | |
| Chemenu | CM198988-1g |
(3AR,6aS)-Octahydrocyclopenta[c]pyrrole |
96896-09-2 | 95% | 1g |
$*** | 2023-05-29 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0009-1g |
cis-Hexahydro-cyclopenta[c]pyrrol-5-one |
96896-09-2 | 97% | 1g |
5919.34CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0009-5g |
cis-Hexahydro-cyclopenta[c]pyrrol-5-one |
96896-09-2 | 97% | 5g |
23490.77CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0009-500mg |
cis-Hexahydro-cyclopenta[c]pyrrol-5-one |
96896-09-2 | 97% | 500mg |
3383.69CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0009-250mg |
cis-Hexahydro-cyclopenta[c]pyrrol-5-one |
96896-09-2 | 97% | 250mg |
2111.63CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0009-100mg |
cis-Hexahydro-cyclopenta[c]pyrrol-5-one |
96896-09-2 | 97% | 100mg |
1484.07CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0009-50mg |
cis-Hexahydro-cyclopenta[c]pyrrol-5-one |
96896-09-2 | 97% | 50mg |
1161.82CNY | 2021-05-08 | |
| Alichem | A109006610-1g |
(3aR,6aS)-Octahydrocyclopenta[c]pyrrole |
96896-09-2 | 95% | 1g |
$999.60 | 2023-08-31 | |
| Enamine | EN300-7019033-0.05g |
(3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-one, cis |
96896-09-2 | 0.05g |
$775.0 | 2023-05-24 |
Hexahydrocyclopenta[c]pyrrol-5(1H)-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
96896-09-2 (Hexahydrocyclopenta[c]pyrrol-5(1H)-one) Related Products
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- 1263378-05-7(2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one hydrochloride)
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